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Compound of Interest

Compound Name: 4-Hepten-2-one

Cat. No.: B1231225

Introduction

Navigating the complexities of chemical waste management is paramount for laboratory safety
and environmental compliance. This document provides essential, step-by-step guidance for
the proper disposal of 4-Hepten-2-one, ensuring the safety of researchers, scientists, and drug
development professionals. Due to its classification as a flammable and potentially hazardous
chemical, adherence to these procedures is critical. Improper disposal can pose significant
risks to both human health and the environment.[1]

Hazard Assessment and Classification

Before handling, it is crucial to recognize the hazards associated with 4-Hepten-2-one. As a
ketone, it is classified as an ignitable hazardous waste.[2][3][4] The Safety Data Sheet (SDS)
for the related compound 3-Hepten-2-one indicates that it is flammable and its vapors may form
explosive mixtures with air.[5] Therefore, 4-Hepten-2-one must be treated as a flammable and

potentially toxic chemical.
Key Physical and Chemical Properties

A summary of key quantitative data for 4-Hepten-2-one is provided below.
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Property Value

Molecular Formula C7H120[6]

Molecular Weight 112.17 g/mol [6]

CAS Number 24332-22-7, 36678-43-0[6]
Hazard Classification Ignitable Hazardous Waste[3]

St Limit (SAA) Up to 55 gallons (institutional limits may be
orage Limi
g lower, e.g., 25 gallons)[3]

Max 90% capacity (leave at least 1-inch
headspace)[7][8]

Container Fill Limit

Personal Protective Equipment (PPE)

Prior to handling 4-Hepten-2-one for disposal, all personnel must wear the appropriate
Personal Protective Equipment (PPE) to prevent exposure.
o Eye Protection: Chemical safety goggles or a face shield.[2]

» Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[2][9]

« Body Protection: A lab coat or other protective clothing to prevent skin contact.[2][9]

Step-by-Step Disposal Protocol

The standard and required procedure for disposing of 4-Hepten-2-one is collection for
treatment by a certified hazardous waste management service.[1][5] In-lab treatment or
neutralization is not recommended. Do not dispose of this chemical down the drain or in regular
trash.[1][10][11]

1. Container Selection and Management

e Choose a Compatible Container: Collect liquid 4-Hepten-2-one waste in a container made of
compatible material (e.g., the original container, or a designated polyethylene container for
non-halogenated solvents).[7][12][13] The container must be in good condition, free from
leaks, and have a secure, tight-fitting screw cap.[4][8][13]
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Avoid Overfilling: Fill containers to no more than 90% of their capacity, leaving sufficient
headspace to allow for vapor expansion.[7][11]

. Waste Segregation

Collect as Flammable, Non-Halogenated Waste: 4-Hepten-2-one should be collected with
other compatible non-halogenated organic solvents.[14][7]

Prevent Incompatible Mixing: Never mix 4-Hepten-2-one waste with incompatible chemicals
such as acids, bases, or oxidizers.[14][9] Commingling incompatible waste can lead to
violent reactions.[11]

. Labeling the Waste Container

Affix a Hazardous Waste Label: As soon as waste is first added, label the container clearly.
[13]

Required Information: The label must include:

[¢]

The words "Hazardous Waste".[8][13]

[e]

The full chemical name: "4-Hepten-2-one". Do not use abbreviations or chemical
formulas.[8][11]

[¢]

If in a mixture, list all chemical constituents with their estimated percentages.[8][10]

[e]

The associated hazards (e.g., "Flammable", "Toxic").[8]
. Storage in a Satellite Accumulation Area (SAA)

Designated Storage: Store the properly labeled and sealed waste container in a designated
Satellite Accumulation Area (SAA), which must be at or near the point of waste generation.[3]
[14][8]

Safe Placement: The SAA can be a designated area on a benchtop, in a fume hood, or
within a dedicated, fire-rated cabinet for flammable liquids.[14][8]
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o Keep Containers Closed: Waste containers must remain tightly sealed at all times, except
when actively adding waste.[3][4][13]

5. Arranging for Disposal

o Contact EHS: Once the container is full or waste is no longer being generated, contact your
institution's Environmental Health and Safety (EHS) department or a certified hazardous
waste disposal contractor to schedule a pickup.[3][12]

» Follow Institutional Procedures: Adhere to your organization's specific protocols for waste
collection requests. Do not transport hazardous waste across the facility yourself.[12]

Experimental Protocols

The universally accepted disposal method for flammable organic solvents like 4-Hepten-2-one
does not involve in-laboratory chemical treatment or neutralization. The established protocol,
mandated by regulatory bodies such as the EPA, is the collection and subsequent
management by a licensed hazardous waste facility.[3][5] These facilities typically employ
methods such as fuel blending for energy recovery in cement kilns or high-temperature
incineration to ensure complete and safe destruction.[15]

Disposal Workflow

The following diagram illustrates the procedural workflow for the safe disposal of 4-Hepten-2-
one.
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Caption: Workflow for the proper disposal of 4-Hepten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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